Cas no 2680686-53-5 (2-(Difluoromethyl)-6-acetamidobenzoic acid)

• Product Name: 2-(Difluoromethyl)-6-acetamidobenzoic acid
• CAS No: 2680686-53-5
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 5652644
• PubChem ID: 165936654
• Update Time: 2025-07-27

2-(Difluoromethyl)-6-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275208
• 2-(difluoromethyl)-6-acetamidobenzoic acid
• 2680686-53-5
• 2-(Difluoromethyl)-6-acetamidobenzoic acid

• Inchi： 1S/C10H9F2NO3/c1-5(14)13-7-4-2-3-6(9(11)12)8(7)10(15)16/h2-4,9H,1H3,(H,13,14)(H,15,16)
• InChI Key： BDYRCESDYPAJPP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C(=O)O)NC(C)=O)F

Computed Properties

• Exact Mass: 229.05504947g/mol
• Monoisotopic Mass: 229.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(Difluoromethyl)-6-acetamidobenzoic acid

Introduction to 2-(Difluoromethyl)-6-acetamidobenzoic acid (CAS No. 2680686-53-5)

2-(Difluoromethyl)-6-acetamidobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680686-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of both a difluoromethyl group and an acetamido substituent in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug development.

The structural features of 2-(Difluoromethyl)-6-acetamidobenzoic acid contribute to its potential pharmacological effects. The difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is often incorporated into drug molecules to improve their bioavailability and efficacy. On the other hand, the acetamido moiety can influence the compound's solubility and interaction with biological targets. These characteristics make it an intriguing subject for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The specific arrangement of functional groups in 2-(Difluoromethyl)-6-acetamidobenzoic acid suggests that it may exhibit inhibitory effects on certain enzymes or receptors involved in these pathological processes.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The difluoromethyl group can be particularly useful in designing molecules that selectively interact with specific biological targets, thereby minimizing side effects. Additionally, the acetamido substituent may enhance the compound's ability to cross cell membranes, improving its delivery to target tissues. These properties make 2-(Difluoromethyl)-6-acetamidobenzoic acid a valuable scaffold for medicinal chemists looking to develop new drugs.

Recent studies have begun to explore the pharmacological profile of 2-(Difluoromethyl)-6-acetamidobenzoic acid. Preliminary research indicates that this compound may possess anti-inflammatory and anti-cancer properties. For instance, studies have shown that benzoic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 2-(Difluoromethyl)-6-acetamidobenzoic acid, particularly the presence of the difluoromethyl group, may enhance its inhibitory activity against these enzymes.

Furthermore, research has suggested that benzoic acid derivatives can exhibit anti-cancer effects by inducing apoptosis or inhibiting cell proliferation. The unique chemical properties of 2-(Difluoromethyl)-6-acetamidobenzoic acid, including its ability to interact with biological targets through both hydrophobic and hydrophilic interactions, make it a promising candidate for further investigation in oncology research.

The synthesis of 2-(Difluoromethyl)-6-acetamidobenzoic acid is another area of interest for researchers. The introduction of the difluoromethyl group into the benzoic acid backbone requires careful consideration to ensure optimal yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to achieve this goal. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens up possibilities for large-scale manufacturing.

In conclusion, 2-(Difluoromethyl)-6-acetamidobenzoic acid (CAS No. 2680686-53-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. Researchers are optimistic that this compound will play a crucial role in the discovery and development of new therapeutic agents in the coming years.